Cas no 1909312-18-0 (3-(Piperidin-3-yl)pyridine dihydrochloride)

• Product Name: 3-(Piperidin-3-yl)pyridine dihydrochloride
• CAS No: 1909312-18-0
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• MDL: MFCD29906983
• CID: 4628695
• PubChem ID: 121553879
• Update Time: 2025-10-21

3-(Piperidin-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-3-yl)pyridine dihydrochloride
• 3-piperidin-3-ylpyridine;dihydrochloride
• Pyridine, 3-(3-piperidinyl)-, hydrochloride (1:2)
• Z2418193658
• 3-(Piperidin-3-yl)pyridine dihydrochloride

• MDL： MFCD29906983
• Inchi： 1S/C10H14N2.2ClH/c1-3-9(7-11-5-1)10-4-2-6-12-8-10;;/h1,3,5,7,10,12H,2,4,6,8H2;2*1H
• InChI Key： CIXCCSOHYFMHHJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(C2C=NC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 136
• Topological Polar Surface Area: 24.9

Additional information on 3-(Piperidin-3-yl)pyridine dihydrochloride

Recent Advances in the Study of 3-(Piperidin-3-yl)pyridine Dihydrochloride (CAS: 1909312-18-0)

3-(Piperidin-3-yl)pyridine dihydrochloride (CAS: 1909312-18-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine-pyridine hybrid structure, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for targeting various biological pathways, particularly those involved in neurological and inflammatory disorders.

Recent research has focused on the synthesis and optimization of 3-(Piperidin-3-yl)pyridine dihydrochloride to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the piperidine ring could significantly improve the compound's binding affinity to specific neurotransmitter receptors. This finding opens new avenues for the development of novel therapeutics for conditions such as Parkinson's disease and depression.

In addition to its neurological applications, 3-(Piperidin-3-yl)pyridine dihydrochloride has shown promise in the field of oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. The study highlighted the compound's potential as a targeted therapy for cancers resistant to conventional treatments.

The pharmacokinetic profile of 3-(Piperidin-3-yl)pyridine dihydrochloride has also been a focus of recent investigations. A comparative analysis published in Drug Metabolism and Disposition (2023) examined the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated favorable oral bioavailability and a relatively long half-life, suggesting its suitability for oral administration in clinical settings.

Despite these promising findings, challenges remain in the development of 3-(Piperidin-3-yl)pyridine dihydrochloride as a therapeutic agent. Issues such as potential off-target effects and the need for further optimization of its chemical structure to improve selectivity and reduce toxicity are areas of active research. Ongoing studies are exploring the use of computational modeling and high-throughput screening to address these challenges.

In conclusion, 3-(Piperidin-3-yl)pyridine dihydrochloride (CAS: 1909312-18-0) represents a versatile scaffold with broad potential in pharmaceutical research. Its applications span multiple therapeutic areas, and recent advances in its synthesis and characterization have brought it closer to clinical translation. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.